Cas no 2248401-73-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methylphenyl)formamido]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methylphenyl)formamido]acetate
• CAS No: 2248401-73-0
• MF: C₁₈H₁₄N₂O₅
• MW: 338.314164638519
• CID: 5928710
• PubChem ID: 165726778
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methylphenyl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methylphenyl)formamido]acetate
• EN300-6517419
• 2248401-73-0

• Inchi： 1S/C18H14N2O5/c1-11-6-2-3-7-12(11)16(22)19-10-15(21)25-20-17(23)13-8-4-5-9-14(13)18(20)24/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： YAVVEYVUCSYHIW-UHFFFAOYSA-N
• SMILES： O(C(CNC(C1C=CC=CC=1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 338.09027155g/mol
• Monoisotopic Mass: 338.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methylphenyl)formamido]acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methylphenyl)formamido]acetate: A Comprehensive Overview

The compound with CAS No. 2248401-73-0, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methylphenyl)formamido]acetate, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of isoindole derivatives, which have garnered considerable attention in recent years due to their unique structural properties and versatile functionalities.

Isoindole derivatives are known for their aromatic stability and ability to form hydrogen bonds, making them ideal candidates for drug design and material science. The 1,3-dioxo moiety in this compound contributes to its rigidity and planarity, which are crucial for its interactions in biological systems. The formamido group attached to the acetate ester further enhances its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of long-chain acetylation in modulating the pharmacokinetic properties of drugs. The acetate ester in this compound plays a pivotal role in controlling the release of the active pharmaceutical ingredient (API), thereby optimizing its bioavailability. This feature makes it a promising candidate for use in controlled-release drug delivery systems.

The (2-methylphenyl) group introduces steric hindrance and electronic effects that can influence the compound's solubility and permeability. These properties are critical in drug design, where balancing hydrophilicity and lipophilicity is essential for achieving optimal therapeutic outcomes. Researchers have demonstrated that such substituents can significantly improve the compound's ability to cross biological membranes, enhancing its efficacy in treating various diseases.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups. This approach has been validated in several recent publications, underscoring its reliability and reproducibility.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. By conjugating it with specific ligands or antibodies, researchers have been able to direct its therapeutic effects to specific tissues or cells. This not only enhances efficacy but also minimizes off-target effects, reducing potential side effects.

Furthermore, computational studies using advanced molecular modeling techniques have provided insights into the compound's interaction with biological targets. These studies reveal that the isoindole core forms stable interactions with key residues in protein binding sites, suggesting its potential as a lead compound for developing novel therapeutics.

Looking ahead, ongoing research is focused on optimizing the compound's stability under physiological conditions and exploring its compatibility with various excipients used in pharmaceutical formulations. These efforts aim to address practical challenges associated with large-scale production and clinical translation.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2-methylphenyl)formamido]acetate represents a cutting-edge advancement in organic chemistry with wide-ranging implications for drug development and materials science. Its unique structural features and functional groups make it a valuable tool for addressing complex scientific challenges while adhering to stringent safety and regulatory standards.